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Compound of Interest

Compound Name: Crebanine

Cat. No.: B1669604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Crebanine is a naturally occurring aporphine alkaloid isolated from plants of the Stephania

genus, such as Stephania venosa.[1][2] It has garnered significant interest in the scientific

community for its diverse pharmacological activities. Research has demonstrated that

Crebanine possesses potent anti-cancer, anti-inflammatory, and neuroprotective properties.[1]

[3] Its mechanism of action often involves the modulation of critical cellular signaling pathways,

including the PI3K/Akt and MAPK pathways, leading to the induction of apoptosis and cell cycle

arrest in cancer cells.[4][5][6]

Due to its hydrophobic nature, Crebanine is sparingly soluble in aqueous solutions but shows

good solubility in organic solvents like dimethyl sulfoxide (DMSO).[7] Preparing a concentrated

stock solution in DMSO is a standard and essential first step for most in vitro experiments. This

document provides a detailed protocol for the preparation, storage, and handling of Crebanine
stock solutions to ensure reproducibility and accuracy in research applications.

Physicochemical and Biological Data
Accurate data is critical for preparing solutions of a specific molarity. The key properties of

Crebanine are summarized below.

Table 1: Physicochemical Properties of Crebanine
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Property Value Reference

CAS Number 25127-29-1 [2][8][9]

Molecular Formula C₂₀H₂₁NO₄ [2][8]

Molecular Weight 339.4 g/mol [2][8]

Appearance
White to off-white crystalline

powder
[7]

| Solubility in DMSO | 10 mg/mL to 100 mg/mL (may require sonication for higher

concentrations) |[2][6] |

Table 2: Summary of Crebanine's Biological Activity

Biological Effect
Affected Signaling
Pathway

Cell/System
Context

Reference

Induces Apoptosis
PI3K/Akt/FoxO3a
Pathway

Glioblastoma,
Hepatocellular
Carcinoma

[4][5][10]

Anti-inflammatory
Suppresses MAPKs

and Akt Signaling

RAW 264.7

Macrophages
[1][6]

Induces G1 Arrest
Cyclin/CDK

Regulation
Human Cancer Cells [6][11]

| Neuroprotection| α7 Nicotinic Acetylcholine Receptor (nAChR) Antagonist | Memory and

Cognition Models |[2][3] |

Experimental Protocols
Materials and Equipment

Crebanine powder (CAS: 25127-29-1)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Analytical balance

Sterile, amber-colored microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for higher concentrations)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Always handle Crebanine powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation or direct contact with skin and eyes.

DMSO is a potent solvent that can facilitate the absorption of chemicals through the skin.

Handle with care.

Consult the Safety Data Sheet (SDS) for Crebanine before use.

Preparation of Crebanine Stock Solution
This protocol describes the preparation of a 10 mM Crebanine stock solution, a commonly

used concentration for laboratory research. Calculations can be adjusted for different desired

concentrations.

Step 1: Calculate the Required Mass of Crebanine Use the following formula to determine the

mass of Crebanine needed:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 339.4

g/mol / 1000 = 3.394 mg
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Table 3: Example Mass Calculations for Crebanine Stock Solutions

Desired
Concentration

Volume Molecular Weight Required Mass

10 mM 1 mL 339.4 g/mol 3.394 mg

20 mM 1 mL 339.4 g/mol 6.788 mg

| 50 mM | 2 mL | 339.4 g/mol | 33.94 mg |

Step 2: Weighing and Dissolving

Allow the Crebanine powder container and DMSO to equilibrate to room temperature before

opening to prevent moisture condensation.

Carefully weigh the calculated amount of Crebanine powder using an analytical balance.

Transfer the powder into a sterile amber microcentrifuge tube or cryovial.

Add the calculated volume of sterile DMSO to the tube.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

For higher concentrations (e.g., >50 mM), brief sonication in a water bath may be necessary

to facilitate dissolution.[6]

Storage and Stability
Proper storage is crucial to maintain the integrity of the Crebanine stock solution.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes (e.g., 10-20 µL) in sterile amber tubes.[6]

Storage Conditions: Store the aliquots protected from light.[6]
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Table 4: Recommended Storage Conditions for Crebanine in DMSO

Storage Temperature Maximum Recommended Duration

-20°C 1 month

| -80°C | 6 months |

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution must be diluted to the final working

concentration in the appropriate cell culture medium or aqueous buffer. It is critical to keep the

final concentration of DMSO in the assay low (typically ≤ 0.5%, and preferably < 0.1%) to

prevent solvent-induced cytotoxicity.[12][13]

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock:

Perform a 1:100 intermediate dilution (e.g., 2 µL of 10 mM stock into 198 µL of media) to get

a 100 µM solution.

Perform a final 1:10 dilution from the intermediate solution into the final assay volume.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow and a key signaling pathway

modulated by Crebanine.
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Workflow for Crebanine Stock Solution Preparation

1. Calculate Required Mass
(Mass = C x V x MW)

2. Weigh Crebanine Powder

3. Add Powder to Sterile Tube

4. Add Anhydrous DMSO

5. Vortex or Sonicate
to Dissolve

6. Aliquot into Single-Use Tubes

7. Store at -20°C or -80°C
(Protect from Light)

Click to download full resolution via product page

Caption: A flowchart detailing the step-by-step process for preparing a Crebanine stock

solution in DMSO.
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Crebanine's Inhibition of the PI3K/Akt/FoxO3a Pathway

Crebanine

PI3K

Akt

FoxO3a

Apoptosis

Click to download full resolution via product page

Caption: Crebanine induces apoptosis by inhibiting the pro-survival PI3K/Akt signaling

pathway.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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